4-Amino-2-(2-methylpropoxy)benzamide

Specification

• CAS No.: 99981-76-7
• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol
• IUPAC Name: 4-amino-2-(2-methylpropoxy)benzamide
• Standard InChI: InChI=1S/C11H16N2O2/c1-7(2)6-15-10-5-8(12)3-4-9(10)11(13)14/h3-5,7H,6,12H2,1-2H3,(H2,13,14)
• Standard InChI Key: XBQYOLIOBABGEO-UHFFFAOYSA-N
• SMILES: CC(C)COC1=C(C=CC(=C1)N)C(=O)N
• Canonical SMILES: CC(C)COC1=C(C=CC(=C1)N)C(=O)N

Introduction

Chemical Identity and Structural Characteristics

Molecular Identity

4-Amino-2-(2-methylpropoxy)benzamide is characterized by the presence of an amino group at the fourth position and a 2-methylpropoxy group at the second position of the benzamide structure. The compound features a benzene ring with an amide group (-CONH₂), complemented by these key functional groups that contribute to its chemical behavior and potential biological activity.

Chemical Identifiers

The compound can be identified through various chemical nomenclature systems and identifiers as detailed in Table 1.

Table 1: Chemical Identifiers of 4-Amino-2-(2-methylpropoxy)benzamide

Parameter	Value
CAS Number	99981-76-7
Molecular Formula	C₁₁H₁₆N₂O₂
Molecular Weight	208.26 g/mol
IUPAC Name	4-amino-2-(2-methylpropoxy)benzamide
Standard InChI	InChI=1S/C11H16N2O2/c1-7(2)6-15-10-5-8(12)3-4-9(10)11(13)14/h3-5,7H,6,12H2,1-2H3,(H2,13,14)
Standard InChIKey	XBQYOLIOBABGEO-UHFFFAOYSA-N
SMILES	CC(C)COC1=C(C=CC(=C1)N)C(=O)N
PubChem Compound	64050128

Physical and Chemical Properties

Structural Properties

The molecular structure of 4-Amino-2-(2-methylpropoxy)benzamide contains several key functional groups that determine its chemical behavior:

• The amino group (-NH₂) at the para position (C4) relative to the amide group

• The 2-methylpropoxy group (isobutoxy) at the ortho position (C2)

• The amide group (-CONH₂) as the primary functional group

Synthesis and Production Methods

Synthetic Pathways

The synthesis of 4-Amino-2-(2-methylpropoxy)benzamide typically employs 4-amino-2-methoxybenzoic acid and 2-methylpropylamine as primary starting materials. The synthetic process generally involves several critical steps:

• Formation of the amide bond between the carboxylic acid group and an amine

• Introduction of the 2-methylpropoxy group through appropriate etherification reactions

The specific reaction conditions and detailed synthetic procedures for optimizing yield and purity are areas that merit further research and documentation.

Biological Activity and Applications

Comparative Analysis with Related Compounds

To better contextualize the potential applications of 4-Amino-2-(2-methylpropoxy)benzamide, Table 2 presents a comparison with structurally related benzamide derivatives.

Table 2: Comparison of 4-Amino-2-(2-methylpropoxy)benzamide with Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Structural Differences	Potential Applications
4-Amino-2-(2-methylpropoxy)benzamide	C₁₁H₁₆N₂O₂	208.26	Reference compound	Anti-inflammatory, analgesic
4-Amino-N-(2-methylpropyl)benzamide	C₁₁H₁₆N₂O	192.13	2-methylpropyl on amide nitrogen instead of 2-methylpropoxy at C2	Similar potential applications with different pharmacokinetics
4-Amino-2-bromo-N-(2-methoxyethyl)benzamide	C₁₀H₁₃BrN₂O₂	273.13	Bromo substituent at C2 position	Potentially different receptor selectivity
4-Amino-N-(2-hydroxyethyl)benzamide	C₉H₁₂N₂O₂	180.20	2-hydroxyethyl group on amide nitrogen	Possible increased hydrophilicity and hydrogen bonding capabilities

Structure-Activity Relationships

Molecular Features and Biological Activity

The structure-activity relationships for 4-Amino-2-(2-methylpropoxy)benzamide can be assessed through analysis of its key structural features:

• The para-amino group likely contributes to hydrogen bonding interactions with biological targets

• The ortho-2-methylpropoxy group may influence lipophilicity and binding pocket compatibility

• The amide group serves as both hydrogen bond donor and acceptor, potentially critical for target recognition

For context, related benzamide compounds have demonstrated that systematic modifications to the amide portion, the aromatic region, and the amine functionalities can significantly influence selectivity and potency toward specific biological targets.

Future Research Directions

Research Gaps and Opportunities

Several research opportunities exist for expanding our understanding of 4-Amino-2-(2-methylpropoxy)benzamide:

• Comprehensive physicochemical characterization including solubility profiles, partition coefficients, and stability studies

• Detailed pharmacological profiling to identify specific biological targets and mechanisms of action

• Structure optimization through systematic modification of functional groups to enhance potency and selectivity

• Exploration of potential therapeutic applications beyond the currently proposed anti-inflammatory and analgesic properties

Emerging Applications

Based on structural similarities with other bioactive benzamides, potential emerging applications for 4-Amino-2-(2-methylpropoxy)benzamide may include:

• Novel anti-inflammatory agents targeting specific inflammatory pathways

• Analgesic compounds with improved safety profiles

• Pharmacological tools for investigating specific cellular mechanisms

• Building blocks for more complex pharmaceutical agents